Cas no 2228272-44-2 (5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine)
5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine
- 2228272-44-2
- EN300-1790617
- [5-(1H-indol-3-yl)-2-methylpentan-2-yl](methyl)amine
-
- Inchi: 1S/C15H22N2/c1-15(2,16-3)10-6-7-12-11-17-14-9-5-4-8-13(12)14/h4-5,8-9,11,16-17H,6-7,10H2,1-3H3
- InChI Key: URMKDTYUVPLWMW-UHFFFAOYSA-N
- SMILES: N(C)C(C)(C)CCCC1=CNC2C=CC=CC1=2
Computed Properties
- Exact Mass: 230.178298710g/mol
- Monoisotopic Mass: 230.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 27.8Ų
5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1790617-0.05g |
[5-(1H-indol-3-yl)-2-methylpentan-2-yl](methyl)amine |
2228272-44-2 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1790617-0.1g |
[5-(1H-indol-3-yl)-2-methylpentan-2-yl](methyl)amine |
2228272-44-2 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1790617-0.25g |
[5-(1H-indol-3-yl)-2-methylpentan-2-yl](methyl)amine |
2228272-44-2 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1790617-0.5g |
[5-(1H-indol-3-yl)-2-methylpentan-2-yl](methyl)amine |
2228272-44-2 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1790617-1.0g |
[5-(1H-indol-3-yl)-2-methylpentan-2-yl](methyl)amine |
2228272-44-2 | 1g |
$1129.0 | 2023-06-03 | ||
| Enamine | EN300-1790617-2.5g |
[5-(1H-indol-3-yl)-2-methylpentan-2-yl](methyl)amine |
2228272-44-2 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1790617-5.0g |
[5-(1H-indol-3-yl)-2-methylpentan-2-yl](methyl)amine |
2228272-44-2 | 5g |
$3273.0 | 2023-06-03 | ||
| Enamine | EN300-1790617-10.0g |
[5-(1H-indol-3-yl)-2-methylpentan-2-yl](methyl)amine |
2228272-44-2 | 10g |
$4852.0 | 2023-06-03 | ||
| Enamine | EN300-1790617-1g |
[5-(1H-indol-3-yl)-2-methylpentan-2-yl](methyl)amine |
2228272-44-2 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1790617-5g |
[5-(1H-indol-3-yl)-2-methylpentan-2-yl](methyl)amine |
2228272-44-2 | 5g |
$3273.0 | 2023-09-19 |
5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine
Introduction to 5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine (CAS No. 2228272-44-2)
5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine (CAS No. 2228272-44-2) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.
The molecular structure of 5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine is composed of an indole ring, a key moiety found in many biologically active compounds, and a branched alkyl chain with a methyl substituent. The presence of the indole ring imparts significant biological activity, while the alkyl chain contributes to the compound's solubility and stability properties.
Recent research has highlighted the potential of 5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs to treat conditions such as chronic pain and inflammatory diseases. Additionally, preliminary investigations have suggested that 5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine may have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative disorders.
In the realm of drug discovery, 5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine has been evaluated for its ability to modulate specific receptors and signaling pathways. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively binds to serotonin receptors, which are implicated in a wide range of physiological processes including mood regulation and pain perception. This finding suggests that 5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine could be developed into a novel therapeutic agent for treating psychiatric disorders such as depression and anxiety.
The synthesis of 5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine involves several steps, including the formation of the indole ring and the subsequent attachment of the alkyl chain. Researchers have developed various synthetic routes to optimize yield and purity, ensuring that the final product meets high standards for use in both research and pharmaceutical applications. One common approach involves the condensation of an appropriate indole derivative with a substituted ketone followed by reduction to form the desired amine.
The physicochemical properties of 5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine, such as its solubility, stability, and bioavailability, are crucial for its potential use in drug development. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various formulations. Additionally, its stability under different conditions has been evaluated to ensure that it remains effective during storage and administration.
In preclinical studies, 5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine has demonstrated promising results in animal models. For example, it has been shown to reduce inflammation and pain in rodent models of arthritis and neuropathic pain. These findings support its potential as a lead compound for further development into a clinical candidate.
The safety profile of 5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine is another critical aspect being investigated. Toxicological studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. However, ongoing research is necessary to fully understand its long-term safety and efficacy.
In conclusion, 5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine (CAS No. 2228272-44-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential uses will emerge, paving the way for innovative treatments for various medical conditions.
2228272-44-2 (5-(1H-indol-3-yl)-2-methylpentan-2-yl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)